![molecular formula C28H26N4O5 B2805079 N-(sec-butyl)-2-piperazin-1-yl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}nicotinamide CAS No. 1251624-81-3](/img/no-structure.png)
N-(sec-butyl)-2-piperazin-1-yl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}nicotinamide
Description
N-(sec-butyl)-2-piperazin-1-yl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}nicotinamide is a useful research compound. Its molecular formula is C28H26N4O5 and its molecular weight is 498.539. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nicotinamide and Metabolism
Metabolism and Disposition of B-Cell Lymphoma-2 Inhibitor Venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, shows the complex metabolism of nicotinamide derivatives, with primary clearance through hepatic metabolism. This study underscores the importance of understanding the metabolic fate of similar compounds for their therapeutic applications in treating hematologic malignancies (Liu et al., 2017).
Pharmacokinetics and Bioavailability
Nicotinamide Riboside's Unique Bioavailability Research on nicotinamide riboside (NR), a precursor of NAD+, demonstrates its superior pharmacokinetics and bioavailability compared to nicotinic acid and nicotinamide. This has significant implications for clinical applications in enhancing cellular energy metabolism, potentially relevant for compounds with similar metabolic pathways (Trammell et al., 2016).
Therapeutic Applications
Efficacy in Chronic Kidney Disease Nicotinamide has been proposed as a treatment for hyperphosphatemia in chronic kidney disease, showcasing the therapeutic versatility of nicotinamide derivatives. This parallels the potential for similar compounds to be repurposed or modified for broad therapeutic applications (Lenglet et al., 2017).
Safety and Side Effects
Safety and Metabolite Concerns A study on the safety and efficacy of nicotinamide in hemodialysis patients highlights the importance of understanding the side effects and metabolite profiles of nicotinamide derivatives. Elevated levels of the metabolite N-methyl-2-pyridone-5-carboxamide (2PY) were associated with adverse effects, stressing the need for comprehensive safety evaluations (Lenglet et al., 2016).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(sec-butyl)-2-piperazin-1-yl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}nicotinamide involves the reaction of 2-piperazin-1-yl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}nicotinic acid with sec-butylamine.", "Starting Materials": [ "2-piperazin-1-yl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}nicotinic acid", "sec-butylamine" ], "Reaction": [ "To a solution of 2-piperazin-1-yl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}nicotinic acid in DMF, add sec-butylamine and stir the reaction mixture at room temperature for 24 hours.", "After completion of the reaction, evaporate the solvent under reduced pressure and dissolve the residue in ethyl acetate.", "Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable eluent to obtain N-(sec-butyl)-2-piperazin-1-yl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}nicotinamide as a white solid." ] } | |
CAS RN |
1251624-81-3 |
Molecular Formula |
C28H26N4O5 |
Molecular Weight |
498.539 |
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-methoxyphenyl)-3-oxo-1H-pyrazolo[4,3-c]quinoline-8-carboxamide |
InChI |
InChI=1S/C28H26N4O5/c1-35-20-8-6-19(7-9-20)32-28(34)22-16-30-23-10-5-18(15-21(23)26(22)31-32)27(33)29-13-12-17-4-11-24(36-2)25(14-17)37-3/h4-11,14-16,31H,12-13H2,1-3H3,(H,29,33) |
InChI Key |
RFGTZUDVPXPMKD-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)N2C(=O)C3=CN=C4C=CC(=CC4=C3N2)C(=O)NCCC5=CC(=C(C=C5)OC)OC |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[(3'-fluorobiphenyl-4-yl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide](/img/structure/B2804997.png)
![(E)-2-(diisopropylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde O-methyl oxime](/img/structure/B2804998.png)
![4-chloro-N-[4-(1H-pyrrol-1-yl)phenyl]benzenecarboxamide](/img/structure/B2805002.png)
![Ethyl 4-[4,7-dimethyl-1,3-dioxo-2-(2-oxopropyl)purino[7,8-a]imidazol-6-yl]benzoate](/img/structure/B2805005.png)
![N-(4-methoxyphenyl)-3-{[4-(3-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide](/img/structure/B2805007.png)
![[1-(2,6-Difluorophenyl)pyrazol-3-yl]methyl-phenylcyanamide](/img/structure/B2805010.png)
![1,3-dimethyl-5-(5-methylfuran-2-yl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione](/img/structure/B2805011.png)
![(Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-7-((dimethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one](/img/structure/B2805013.png)
![1-[(3S,4S)-4-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]oxolan-3-yl]triazole-4-carboxylic acid](/img/structure/B2805014.png)
![3-[Amino-(4-chlorophenyl)methyl]benzonitrile;hydrochloride](/img/structure/B2805019.png)